Cas no 1261896-06-3 (2-(4-Chloro-2-methoxyphenyl)benzoic acid)

• Product Name: 2-(4-Chloro-2-methoxyphenyl)benzoic acid
• CAS No: 1261896-06-3
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18312673
• CID: 1037840
• Update Time: 2025-10-30

2-(4-Chloro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-chloro-2-methoxyphenyl)benzoic acid
• 2-(4-Chloro-2-methoxyphenyl)benzoic acid

• MDL： MFCD18312673
• Inchi： 1S/C14H11ClO3/c1-18-13-8-9(15)6-7-11(13)10-4-2-3-5-12(10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： UJXHLFMAPXKPKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 2-(4-Chloro-2-methoxyphenyl)benzoic acid

2-(4-Chloro-2-methoxyphenyl)benzoic acid: A Comprehensive Overview

2-(4-Chloro-2-methoxyphenyl)benzoic acid, also known by its CAS number 1261896-06-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety attached to a substituted phenyl ring, specifically a 4-chloro-2-methoxyphenyl group, which introduces both electronic and steric effects that can influence its reactivity and biological activity.

The synthesis of 2-(4-Chloro-2-methoxyphenyl)benzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the chloro and methoxy substituents on the phenyl ring is achieved through electrophilic substitution reactions, while the benzoic acid group is introduced via oxidation or other functional group transformation techniques. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly, aligning with current trends in sustainable chemical production.

One of the most promising applications of 2-(4-Chloro-2-methoxyphenyl)benzoic acid lies in its potential as a lead compound in drug discovery. The presence of the benzoic acid group provides a platform for further functionalization, enabling the creation of bioisosteric replacements or prodrugs. The chloro and methoxy substituents on the phenyl ring contribute to the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. Recent studies have explored the use of this compound as a template for designing inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 2-(4-Chloro-2-methoxyphenyl)benzoic acid has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in sensors or electronic devices. The introduction of substituents like chlorine and methoxy groups has been shown to influence the electronic properties of the compound, making it suitable for specific applications in this field.

The study of 2-(4-Chloro-2-methoxyphenyl)benzoic acid has also extended into its environmental impact and biodegradation properties. Understanding how this compound interacts with environmental systems is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradability under different conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring that any industrial or pharmaceutical applications of this compound are environmentally responsible.

In conclusion, 2-(4-Chloro-2-methoxyphenyl)benzoic acid, with its CAS number 1261896-06-3, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for further chemical modification, making it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.